Cas no 161104-21-8 (1H-Benz[e]indene-6-propanoic acid, 3-[(1S)-1,5-dimethyl-4-hexen-1-yl]-2,3,3a,4,5,5a,6,7,8,9b-decahydro-3a,6,9b-trimethyl-7-(1-methylethenyl)-, (3S,3aS,5aR,6S,7S,9bS)-)
![1H-Benz[e]indene-6-propanoic acid, 3-[(1S)-1,5-dimethyl-4-hexen-1-yl]-2,3,3a,4,5,5a,6,7,8,9b-decahydro-3a,6,9b-trimethyl-7-(1-methylethenyl)-, (3S,3aS,5aR,6S,7S,9bS)- structure](https://ossimg.kuujia.com/scimg/161500/161104-21-8x500.png)
161104-21-8 structure
Product Name:1H-Benz[e]indene-6-propanoic acid, 3-[(1S)-1,5-dimethyl-4-hexen-1-yl]-2,3,3a,4,5,5a,6,7,8,9b-decahydro-3a,6,9b-trimethyl-7-(1-methylethenyl)-, (3S,3aS,5aR,6S,7S,9bS)-
CAS No:161104-21-8
MF:C30H48O2
MW:440.702042942417
CID:231381
Update Time:2024-03-01
1H-Benz[e]indene-6-propanoic acid, 3-[(1S)-1,5-dimethyl-4-hexen-1-yl]-2,3,3a,4,5,5a,6,7,8,9b-decahydro-3a,6,9b-trimethyl-7-(1-methylethenyl)-, (3S,3aS,5aR,6S,7S,9bS)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benz[e]indene-6-propanoicacid,3-[(1S)-1,5-dimethyl-4-hexen-1-yl]-2,3,3a,4,5,5a,6,7,8,9b-decahydro-3a,6,9b-trimethyl-7-(1-methylethenyl)-,(3S,3aS,5aR,6S,7S,9bS)-
- 1H-Benz[e]indene-6-propanoicacid,3-[(1S)-1,5-dimethyl-4-hexen-1-yl]-2,3,3a,4,5,5a,6,7,8,9b-decahydro-3a,6,9b-trimethyl-7-(1-m
- 1H-Benz[e]indene-6-propanoic acid,3-(1,5-dimethyl-4-hexenyl)-2,3,3a,4,5,5a,6,7,8,9b-decahydro-3a,6,9b-trimethyl-7-(1-methylethenyl)-,[3S-[3a(R*),3aa,5aa,6a,7b,9bb]]-
- 1H-Benz[e]indene-6-propanoicacid,3-[(1S)-1,5-dimethyl-4-hexenyl]-2,3,3a,4,5,5a,6,7,8,9b-decahydro-3a,6,9b-trimethyl-7-(1-methylethenyl)-,(3S,3aS,5aR,6S,7S,9bS)- (9CI)
- 3,4-Secolanosta-4(28),7,24-trien-3-oic acid, (13a,14b,17a,20S)-
- Delevoyin A
- 1H-Benz[e]indene-6-propanoic acid, 3-[(1S)-1,5-dimethyl-4-hexen-1-yl]-2,3,3a,4,5,5a,6,7,8,9b-decahydro-3a,6,9b-trimethyl-7-(1-methylethenyl)-, (3S,3aS,5aR,6S,7S,9bS)-
-
- Inchi： 1S/C30H48O2/c1-20(2)10-9-11-22(5)24-14-18-30(8)26-13-12-23(21(3)4)28(6,17-16-27(31)32)25(26)15-19-29(24,30)7/h10,13,22-25H,3,9,11-12,14-19H2,1-2,4-8H3,(H,31,32)/t22-,23-,24-,25-,28-,29-,30+/m0/s1
- InChI Key： CZQAPUYFUFOAPL-FOSHRBNYSA-N
- SMILES： [C@H]1([C@@H](C)CC/C=C(/C)\C)[C@@]2(C)[C@@](C)(C3=CC[C@@H](C(C)=C)[C@](C)(CCC(O)=O)[C@@]3([H])CC2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 32
- XLogP3: 11.075
1H-Benz[e]indene-6-propanoic acid, 3-[(1S)-1,5-dimethyl-4-hexen-1-yl]-2,3,3a,4,5,5a,6,7,8,9b-decahydro-3a,6,9b-trimethyl-7-(1-methylethenyl)-, (3S,3aS,5aR,6S,7S,9bS)- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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